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An In-Depth Technical Guide to N-Methylhydroxylamine Hydrochloride for Researchers and
Drug Development Professionals

Introduction

N-Methylhydroxylamine, a derivative of hydroxylamine, is a versatile chemical compound with
significant applications in organic synthesis and drug development. It is most commonly
handled and stored in its more stable hydrochloride salt form, N-Methylhydroxylamine
hydrochloride. This white crystalline powder serves as a crucial reagent and building block for
creating complex organic molecules, including those with therapeutic potential.[1][2] Its utility
spans from being a catalyst in specific reactions to acting as a radical scavenger and an
inhibitor of essential bacterial enzymes, making it a compound of great interest to the scientific
community.[3][4]

This guide provides a comprehensive overview of N-Methylhydroxylamine hydrochloride,
detailing its properties, synthesis, reactivity, and key experimental protocols for its use in a
laboratory setting.

Physicochemical and Safety Data

Quantitative data regarding the physical, chemical, and safety properties of N-
Methylhydroxylamine hydrochloride are summarized below for easy reference.
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Table 1: Physical and Chemical Properties of N-Methylhydroxylamine Hydrochloride

Property Value Source

Chemical Formula CHsNO - HCI [31[5][6]

Molecular Weight 83.52 g/mol [31[7118]

CAS Number 4229-44-1 [1][3][5]
White to beige crystalline

Appearance [L11051[7]
powder

Melting Point 83-88°C (181.4 -190.4 °F) [51161[9]

Solubility Soluble in water [3119][10]

pKb (of free base) 8.04 [2]

o Hygroscopic (absorbs moisture
Hygroscopicity [1][9][10]

from the air)

Table 2: Hazard and Safety Information
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Hazard Identification GHS Classification Precautionary Measures

) Wash hands thoroughly after
. Category 4 (Harmful if .
Acute Oral Toxicity handling. If swallowed, call a
swallowed) ]
poison center or doctor.[5][6]

i Wear protective gloves. If on
i ) o Category 2 (Causes skin ) )
Skin Corrosion/Irritation skin, wash with plenty of soap

irritation) and water.[5][6][11]

) Wear eye protection. If in eyes,
o Category 2 (Causes serious ] ] ]
Eye Damage/Irritation o rinse cautiously with water for
eye irritation) )
several minutes.[5][6][11]

Avoid breathing dust. Use only
o Category 3 (May cause ) ]
Target Organ Toxicity outdoors or in a well-ventilated

respiratory irritation) [5][6][11]
area.

Store in a cool, dry, well-
N ventilated area in a tightly
Storage Not specified )
closed container, protected

from moisture.[1][9]

Synthesis of N-Methylhydroxylamine Hydrochloride

The industrial synthesis of N-Methylhydroxylamine hydrochloride is primarily achieved
through the reduction of nitromethane. Two prominent methods are electrochemical reduction
and catalytic hydrogenation.

e Electrochemical Reduction: This method involves the reduction of nitromethane in a
hydrochloric acid solution. A copper anode and a graphite cathode are typically used in the
electrochemical cell.[2]

o Catalytic Hydrogenation: A more recent and improved process involves the catalytic
hydrogenation of nitromethane.[12] This process treats a solution of nitromethane in a
solvent like methanol with hydrogen gas in the presence of a palladium catalyst and a
chelating agent such as diethylenetriaminepentaacetic acid (DTPA) to improve catalyst
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stability and yield. The resulting N-methylhydroxylamine is then treated with aqueous
hydrochloric acid to form the stable hydrochloride salt.[12]

Below is a workflow diagram illustrating the catalytic hydrogenation process.
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Catalytic Hydrogenation Workflow
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Mechanism of Action as an RNR Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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